Cas no 28230-82-2 ((3aR,4aS,5R,7S,7aS,8R,9aR)-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-5,7-diyl diacetate)

• Product Name: (3aR,4aS,5R,7S,7aS,8R,9aR)-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-5,7-diyl diacetate
• CAS No: 28230-82-2
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 1433910
• PubChem ID: 185624
• Update Time: 2025-04-20

(3aR,4aS,5R,7S,7aS,8R,9aR)-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-5,7-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (3aR,4aS,5R,7S,7aS,8R,9aR)-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-5,7-diyl diacetate
• Azuleno(6,5-b)furan-2(3H)-one, 5,7-bis(acetyloxy)decahydro-4a,8-dimethyl-3- methylene-, (3aR,4aS,5R,7S,7aS,8R,9aR)-
• DTXSID30182489
• 4-O-Acetyl-6-desoxychamissonolide
• CHEMBL2380800
• BDBM50433462
• 28230-82-2

• Inchi： 1S/C19H26O6/c1-9-6-14-13(10(2)18(22)25-14)8-19(5)16(24-12(4)21)7-15(17(9)19)23-11(3)20/h9,13-17H,2,6-8H2,1,3-5H3/t9-,13-,14-,15+,16-,17-,19-/m1/s1
• InChI Key： MKEUEUUTTBUCBV-DYJGYBKXSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@H]([C@H]2[C@H](C)C[C@@H]3[C@@H](C(=C)C(=O)O3)C[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 350.17298
• Monoisotopic Mass: 350.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9